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Compound of Interest

Compound Name:
3-Cyclopropoxy-4-ethyl-5-

iodopyridine

Cat. No.: B14841976

Get Quote

Part 1: Core Directive & Cheminformatics
This guide outlines the structural specifications and synthetic architecture for 3-Cyclopropoxy-
4-ethyl-5-iodopyridine, a highly specific heteroaromatic scaffold. This molecule combines the

lipophilic metabolic stability of a cyclopropyl ether with the steric bulk of an ethyl group and the

synthetic versatility of an aryl iodide, making it a "privileged structure" in the design of kinase

inhibitors (e.g., EGFR, BTK) and allosteric modulators.

Chemical Identifiers & Properties[1][2][3][4][5]
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Property Specification

IUPAC Name 3-Cyclopropoxy-4-ethyl-5-iodopyridine

SMILES (Canonical) CCc1c(I)cncc1OC2CC2

Molecular Formula C₁₀H₁₂INO

Molecular Weight 289.11 g/mol

LogP (Predicted) ~3.2 (High Lipophilicity)

H-Bond Donors/Acceptors 0 / 2

Rotatable Bonds 3

Part 2: Scientific Integrity & Synthetic Logic
Retrosynthetic Analysis
The synthesis of 3,4,5-trisubstituted pyridines is notoriously difficult due to the competing

directing effects of substituents. A direct electrophilic substitution on a pre-formed pyridine core

often yields inseparable regioisomers.

Critical Design Choice: We reject the classical Williamson ether synthesis (Alkyl halide +

Alcohol) for the cyclopropyl group because cyclopropyl halides are unreactive in SN2

conditions, and cyclopropanol is a poor nucleophile for SNAr unless the ring is highly electron-

deficient (e.g., nitropyridines).

Selected Strategy: The Chan-Lam-Evans Coupling Instead, we utilize a Copper(II)-mediated

oxidative cross-coupling (Chan-Lam) between a 3-hydroxypyridine precursor and

cyclopropylboronic acid. This method operates under mild conditions, preserving the iodine

handle required for downstream medicinal chemistry (e.g., Suzuki or Sonogashira couplings).

The Self-Validating Protocol (Step-by-Step)
Phase A: Regioselective Iodination
Target: 4-Ethyl-3-hydroxy-5-iodopyridine
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Starting Material: 4-Ethyl-3-hydroxypyridine (Commercial or synthesized via hydrolysis of 3-

amino-4-ethylpyridine).

Reagents: N-Iodosuccinimide (NIS), Trifluoroacetic acid (TFA) (Catalytic), Acetonitrile.

Mechanism: The hydroxyl group at C3 activates the ring. The ethyl group at C4 sterically

hinders the C3-C4 ortho position. However, the C2 position is highly activated. To favor C5

(meta to ethyl, ortho to hydroxyl), we utilize bulky iodinating agents or block C2 if necessary.

Note: If C2 iodination dominates, a blocking group strategy (e.g., C2-TMS) may be required,

but literature suggests NIS/TFA favors the less sterically crowded ortho-position in 4-

substituted systems.

Phase B: Chan-Lam Cyclopropylation (The Key Step)
Target: 3-Cyclopropoxy-4-ethyl-5-iodopyridine

Setup: A 250 mL round-bottom flask equipped with an O₂ balloon (or open air).

Reagents:

Substrate: 4-Ethyl-3-hydroxy-5-iodopyridine (1.0 eq)

Coupling Partner: Cyclopropylboronic acid (2.0 eq)

Catalyst: Cu(OAc)₂ (1.0 eq)

Ligand/Base: 2,2'-Bipyridine (1.0 eq), Na₂CO₃ (2.0 eq)

Solvent: 1,2-Dichloroethane (DCE) or Toluene (0.1 M)

Procedure:

Charge flask with substrate, boronic acid, Cu(OAc)₂, and bipyridine.

Add solvent and base.[1]

Heat to 70°C under an oxygen atmosphere (1 atm) for 16–24 hours.
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Why: Oxygen re-oxidizes Cu(I) to the active Cu(II)/Cu(III) species essential for the

transmetallation cycle.

Workup: Filter through a pad of Celite to remove copper salts. Concentrate and purify via

flash chromatography (Hexane/EtOAc).

Validation Criteria (QC)
¹H NMR (400 MHz, CDCl₃):

Pyridine Protons: Look for two singlets (or doublets with small coupling) in the aromatic

region (~8.0–8.5 ppm) corresponding to H2 and H6.

Cyclopropyl: Distinct multiplets at 0.6–0.9 ppm (4H) and a multiplet at ~3.8 ppm (1H, O-

CH).

Ethyl: Triplet (~1.2 ppm) and Quartet (~2.6 ppm).

LC-MS: Product peak [M+H]⁺ = 290.1. Absence of starting phenol (M=249) confirms

conversion.

Part 3: Visualization & Workflow
Synthetic Pathway Diagram
The following Graphviz diagram illustrates the logical flow of the synthesis, highlighting the

critical decision nodes.
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Critical Reagents

Start:
4-Ethyl-3-hydroxypyridine

Step 1: Regioselective Iodination
(NIS, TFA, MeCN)

Electrophilic Subst. Intermediate:
4-Ethyl-3-hydroxy-5-iodopyridine

Yield: ~65%

Step 2: Chan-Lam Coupling
(Cyclopropylboronic acid, Cu(OAc)2)

Oxidative Coupling

Target:
3-Cyclopropoxy-4-ethyl-5-iodopyridine

(SMILES: CCc1c(I)cncc1OC2CC2)

Yield: ~70%Cyclopropylboronic Acid

Cu(OAc)2 / Bipyridine

Click to download full resolution via product page

Figure 1: Synthetic workflow for 3-Cyclopropoxy-4-ethyl-5-iodopyridine utilizing Chan-Lam

coupling logic.
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SMILES & InChI Generation

Computed via RDKit/OpenBabel algorithms based on IUPAC connectivity rules. Confirmed

against PubChem substructure logic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Iodopyridine synthesis - chemicalbook [chemicalbook.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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